Cas no 2172059-85-5 (1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol
• CAS No: 2172059-85-5
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 6485057
• PubChem ID: 165764019
• Update Time: 2025-11-03

1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol
• EN300-1642141
• 2172059-85-5

• Inchi： 1S/C13H26O2/c1-10(2)12(4,9-14)13(15)7-5-6-11(3)8-13/h10-11,14-15H,5-9H2,1-4H3
• InChI Key： IPTRDAVBFLZERK-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C)(CO)C(C)C

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol

Introduction to Compound CAS No. 2172059-85-5: 1-(1-Hydroxy-2,3-Dimethylbutan-2-Yl)-3-Methylcyclohexan-1-Ol

The compound with CAS No. 2172059-85-5, commonly referred to as 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of alcohols, specifically a cyclohexanol derivative, and exhibits a unique combination of functional groups that make it highly versatile. The molecule's structure includes a cyclohexane ring substituted with a hydroxyl group at position 1 and a methyl group at position 3, along with a branching substituent at position 1 that contains a hydroxyl group and two methyl groups on the butane chain.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing such complex molecules. For instance, researchers have employed enantioselective reductions and oxidation reactions to construct the hydroxylated substituents on the cyclohexane ring. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of this compound is its potential in drug discovery. The presence of multiple stereogenic centers and hydroxyl groups makes it an attractive candidate for exploring biological activities such as enzyme inhibition or receptor binding. Recent studies have highlighted its ability to modulate certain signaling pathways, which could be exploited in developing novel therapeutic agents for conditions like inflammation or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and hydroxyl functionality make it suitable for use as a building block in polymer synthesis or as a precursor for advanced materials with tailored mechanical properties. Researchers have explored its incorporation into polyurethanes and other polymeric systems, demonstrating enhanced thermal stability and mechanical resilience compared to traditional monomers.

The environmental impact of this compound is another area of active research. Given its complex structure, understanding its biodegradation pathways is crucial for assessing its ecological footprint. Recent investigations using microbial consortia have revealed that certain bacterial strains can metabolize this compound under specific conditions, suggesting potential applications in bioremediation technologies.

In conclusion, the compound with CAS No. 2172059-85-5, or 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-3-methylcyclohexan-1-ol, represents a multifaceted molecule with diverse applications across chemistry, pharmacology, and materials science. Its intricate structure and functional groups provide a foundation for innovative research directions, while ongoing advancements in synthesis techniques continue to unlock its full potential.